Cas no 929450-93-1 ((2Z)-2-(2-bromophenyl)methylidene-4-hydroxy-6-methyl-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-2-(2-bromophenyl)methylidene-4-hydroxy-6-methyl-2,3-dihydro-1-benzofuran-3-one
• CAS No: 929450-93-1
• MF: C₁₆H₁₁BrO₃
• MW: 331.160743951797
• CID: 5427724
• PubChem ID: 24280213
• Update Time: 2025-06-27

(2Z)-2-(2-bromophenyl)methylidene-4-hydroxy-6-methyl-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Bromophenyl)methylene]-4-hydroxy-6-methyl-3(2H)-benzofuranone
• (2Z)-2-[(2-bromophenyl)methylidene]-4-hydroxy-6-methyl-1-benzofuran-3-one
• (Z)-2-(2-bromobenzylidene)-4-hydroxy-6-methylbenzofuran-3(2H)-one
• 929450-93-1
• AKOS000275832
• 2-[(2-bromophenyl)methylene]-4-hydroxy-6-methylbenzo[b]furan-3-one
• (2Z)-2-[(2-bromophenyl)methylidene]-4-hydroxy-6-methyl-2,3-dihydro-1-benzofuran-3-one
• F3385-3894
• (2Z)-2-(2-bromophenyl)methylidene-4-hydroxy-6-methyl-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C16H11BrO3/c1-9-6-12(18)15-13(7-9)20-14(16(15)19)8-10-4-2-3-5-11(10)17/h2-8,18H,1H3/b14-8-
• InChI Key： HIXMATBMIGWVIO-ZSOIEALJSA-N
• SMILES： BrC1C=CC=CC=1/C=C1/C(C2C(=CC(C)=CC=2O/1)O)=O

Computed Properties

• Exact Mass: 329.98916g/mol
• Monoisotopic Mass: 329.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.617±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 513.7±50.0 °C(Predicted)
• pka: 6.35±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(2-bromophenyl)methylidene-4-hydroxy-6-methyl-2,3-dihydro-1-benzofuran-3-one

Introduction to (2Z)-2-(2-bromophenyl)methylidene-4-hydroxy-6-methyl-2,3-dihydro-1-benzofuran-3-one (CAS No. 929450-93-1)

(2Z)-2-(2-bromophenyl)methylidene-4-hydroxy-6-methyl-2,3-dihydro-1-benzofuran-3-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 929450-93-1, belongs to the class of heterocyclic molecules, specifically featuring a benzofuran backbone with functional groups that contribute to its unique chemical properties and potential biological activities.

The structural framework of this molecule incorporates several key features that make it of particular interest to researchers. The presence of a 2-bromophenyl substituent on the methylidene group enhances its reactivity and interaction with biological targets, while the hydroxyl group at the 4-position and the methyl group at the 6-position contribute to its overall electronic distribution and potential pharmacological effects. This combination of structural elements positions the compound as a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzofuran derivatives due to their diverse biological activities. Studies have demonstrated that many benzofuran-based compounds exhibit properties such as anti-inflammatory, antioxidant, and anticancer effects. The specific configuration of (2Z)-2-(2-bromophenyl)methylidene-4-hydroxy-6-methyl-2,3-dihydro-1-benzofuran-3-one suggests that it may interact with various biological pathways, making it a valuable subject for mechanistic studies.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of novel therapeutic agents. The bromine atom on the phenyl ring provides a handle for further chemical modification, allowing researchers to explore different derivatives with tailored biological profiles. This flexibility is crucial in drug design, where optimizing a molecule's properties often requires iterative modifications based on structural and functional insights.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. By leveraging molecular modeling techniques, researchers can predict the binding affinity and interaction patterns of (2Z)-2-(2-bromophenyl)methylidene-4-hydroxy-6-methyl-2,3-dihydro-1-benzofuran-3-one with various biological targets. These predictions can guide experimental efforts, reducing the time and resources required to identify promising lead compounds.

The synthesis of this compound also presents an opportunity to explore novel synthetic methodologies. The construction of the benzofuran core requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Innovations in synthetic chemistry can not only improve the accessibility of this compound but also provide insights into more general strategies for constructing complex heterocyclic systems.

Evaluation of the pharmacokinetic properties of (2Z)-2-(2-bromophenyl)methylidene-4-hydroxy-6-methyl-2,3-dihydro-1-benzofuran-3-one is essential for assessing its suitability as a drug candidate. Parameters such as solubility, stability, and metabolic fate play critical roles in determining whether a compound can progress to clinical trials. Advanced analytical techniques allow for detailed characterization of these properties, providing a comprehensive understanding of how the molecule behaves in biological systems.

The potential therapeutic applications of this compound are broad and multifaceted. Preliminary studies suggest that it may exhibit activity against diseases characterized by abnormal cell proliferation or inflammation. By targeting specific molecular pathways, it could offer new treatment options for conditions where current therapies are limited or ineffective.

The role of interdisciplinary collaboration in pharmaceutical research cannot be overstated. Combining expertise from organic chemistry, medicinal chemistry, biochemistry, and pharmacology allows for a holistic approach to drug discovery. This collaborative spirit ensures that compounds like (2Z)-2-(2-bromophenyl)methylidene-4-hydroxy-6-methyl-2,3-dihydro-1-benzofuran-3-one are thoroughly investigated from multiple angles, maximizing their potential impact on human health.

The future direction of research on this compound will likely involve both computational and experimental investigations. Continued exploration of its biological activity will be crucial for validating its therapeutic potential. Simultaneously, refining synthetic routes will be important for scaling up production and conducting larger-scale studies.

In conclusion, (CAS No. 929450-93-1) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Its investigation holds great promise for contributing to the development of new treatments for various diseases. As research progresses, this compound is poised to play an important role in shaping the future landscape of drug discovery and development.